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Compound of Interest

Compound Name: Ytterbium(lll) chloride hexahydrate
Cat. No.: B7960321
Get Quote

Part 1: Executive Summary
Ytterbium(lll) chloride hexahydrate (
) is a heavy lanthanide salt characterized by its significant Lewis acidity, paramagnetism, and

unique near-infrared (NIR) spectroscopic signature.[1] Unlike early lanthanides, the smaller
ionic radius of

(0.868 A in 6-coordination) confers high charge density, making it an exceptional catalyst for
organic transformations requiring oxophilic activation.[1]

This guide moves beyond basic datasheet parameters to explore the structural dynamics,
thermal decomposition pathways, and catalytic mechanisms that define its utility in high-value
synthesis and biomedical research.[1]

Part 2: Physicochemical Profile[1]

The following data consolidates experimental values relevant to laboratory handling and
stoichiometric calculations.
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Property Value | Description Context

Hexahydrate is the stable

Formula .

ambient form.

. Critical for catalytic loading

Molecular Weight 387.49 g/mol )

calculations.[1]

) ) Deliquescent; requires storage

Appearance White, hygroscopic crystals ) ]

in desiccators.[1]

Monoclinic ( Isostructural with heavy

Crystal System lanthanide chlorides (Gd-Lu).

) [1]

~17.9/100 mL ( Highly soluble due to high

Solubility (Water
y ( ) ) hydration enthalpy.[1]

Insoluble in non-polar solvents
Solubility (Organic) Soluble in Ethanol, MeOH (

, Hexanes).[1]

] ] N Melts in its own water of
Melting Point 180°C (decomposition) o
crystallization.[1]

Paramagnetic (
Magnetic Moment
ground state).[1]

Coordination # 8 Square antiprismatic geometry.

Part 3: Structural & Crystallographic
Characterization

Understanding the coordination environment is essential for predicting catalytic behavior.[1] In
the solid state,

does not exist as a simple neutral lattice.[1]

Coordination Geometry
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The crystal structure consists of cationic complexes balanced by chloride anions.[1] The
structural unit is formulated as

[1]

 Inner Sphere: The Ytterbium center is coordinate number 8, bonded to two chloride ions and
six water molecules.[1]

e Geometry: Distorted square antiprism.[1]

o Implication: The presence of inner-sphere chlorides suggests that in catalytic cycles, chloride
dissociation may be a rate-limiting step for substrate binding, or that the complex acts as a
cationic Lewis acid retaining the chlorides.[1]

Part 4: Thermodynamic & Thermal Stability Profile
The thermal processing of
is non-trivial.[1] Direct heating does not yield pure anhydrous

due to the "lanthanide hydrolysis trap."[1]

Decomposition Pathway

Upon heating, the compound undergoes stepwise dehydration.[1] However, above

, the high charge density of

polarizes the remaining water molecules, leading to the elimination of HCI rather than
, resulting in the formation of Ytterbium Oxychloride (

).

Visualization: Thermal Decomposition Workflow

The following diagram illustrates the critical temperature thresholds and the divergence
between dehydration and hydrolysis.
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Figure 1: Thermal decomposition pathway of Ytterbium(lll) chloride hexahydrate, highlighting
the necessity of chemical drying agents (HCI/SOCI2) to avoid oxychloride formation.

Part 5: Spectroscopic & Magnetic Properties
Near-Infrared (NIR) Emission

is unique among lanthanides as it has a simple electronic structure with only two multiplets: the
ground state

and the excited state

1]
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» Excitation/Emission: Absorption typically occurs in the 900—-980 nm range, with a sharp
emission peak centered at 980 nm.[1]

e Application: This property makes

a critical precursor for upconversion nanoparticles (UCNPSs), where it acts as a sensitizer,
absorbing NIR light and transferring energy to activators like

or

1]

Paramagnetism & NMR Shift Reagent

is a paramagnetic shift reagent.[1] In NMR spectroscopy, it induces pseudocontact shifts in the
nuclei of coordinated ligands.[1] Unlike

(downfield shift) or
(upfield shift),

induces shifts that are often larger and can broaden signals significantly due to its relaxation
properties.[1]

Part 6: Solution Chemistry & Lewis Acid Catalysis

is a "water-tolerant" Lewis acid.[1] Unlike
or
, Wwhich decompose violently in water,

retains catalytic activity in aqueous media.[1] This is attributed to the rapid exchange rate of
water ligands (

), allowing substrates to compete for coordination sites.[1]

Catalytic Mechanism

The catalytic utility relies on the oxophilicity of the

center. It activates carbonyls (aldehydes, ketones) and imines towards nucleophilic attack.[1]

Key Reactions:
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» Aldol Condensation: Mukaiyama aldol reactions in aqueous THF.
e Diels-Alder: Cycloaddition of acrylates with dienes.[1]

» Friedel-Crafts: Acylation of aromatics.[1]

Visualization: Catalytic Cycle (Aldol Reaction)
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Figure 2: Simplified catalytic cycle for a Yb-catalyzed Aldol reaction. The rapid ligand exchange
allows the catalyst to turnover even in the presence of water.

Part 7: Biological Implications & Safety[1]
Toxicity Profile

While less toxic than heavy metals like mercury or lead, Ytterbium chloride is biologically active
and poses specific risks.[1]
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e Acute Toxicity: Oral LD50 (Mouse) ngcontent-ng-c2372798075="" _nghost-ng-
c2478785287="" class="inline ng-star-inserted">

mg/kg [1].[1][2][3]

» Hazards: Causes skin and severe eye irritation (H315, H319).[1]
e Bone Sequestration: Like other lanthanides,
mimics

and can accumulate in the skeleton, potentially affecting bone density over chronic exposure.

[1]

Drug Development Context

In drug discovery,

is utilized as:

e Calcium Mimic: To study

binding sites in metalloproteins using crystallography (Yb has higher electron density, aiding
phasing).[1]

e Theranostics: As a precursor for Yb-doped nanoparticles used in dual-mode imaging
(MRI/CT) and photothermal therapy.[1]

Part 8: Experimental Protocols
Protocol A: Synthesis of Anhydrous (Ammonium
Chloride Route)

To avoid hydrolysis, the "Ammonium Chloride Route" is the gold standard.
e Mixing: Mix
(or

) with a 6-fold molar excess of
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e Heating Phase 1: Heat to
under vacuum. Water is removed, and
intermediate forms.[1]

e Heating Phase 2: Increase temperature to

under high vacuum.

sublimes, leaving pure anhydrous

[1]

o Storage: Transfer immediately to an Argon-filled glovebox.

Protocol B: Ybh-Catalyzed Mukaiyama Aldol Reaction

A standard test for Lewis acid activity.

Preparation: Dissolve

(20 mol%) in THF:Water (9:1).

Addition: Add benzaldehyde (1.0 equiv) and silyl enol ether (1.2 equiv).

Reaction: Stir at Room Temperature for 4—6 hours.

Workup: Quench with saturated

. Extract with dichloromethane.[1]

Validation: Monitor disappearance of aldehyde via TLC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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